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Compound of Interest

Compound Name: DL-Glyceraldehyde-2-13C

Cat. No.: B583784

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling DL-Glyceraldehyde-2-13C. The
following procedures are based on safety data for DL-Glyceraldehyde and general best
practices for handling stable isotopically labeled compounds. While the 13C isotope is stable
and does not present a radiological hazard, the chemical properties of DL-Glyceraldehyde
necessitate careful handling to ensure personnel safety and prevent sample contamination.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure and ensure safety.
The following table summarizes the recommended PPE for handling DL-Glyceraldehyde.
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Body Part Recommended Protection Specifications
Safety glasses with side
shields or chemical splash Must comply with OSHA 29
Eyes/Face goggles. A face shield may be CFR 1910.133 or equivalent
required when there is arisk of  standards.[1][3]
splashing.[1][2][3]
Nitrile or butyl rubber gloves
are recommended. Latex
gloves offer inadequate
Hands Chemical-resistant gloves. protection.[1][2] For prolonged
or repeated contact, select
gloves based on the specific
solvent used.
Should be made of appropriate
Body Laboratory coat, apron, or materials like polypropylene to

coveralls.

provide additional protection.

[1](2]

Respiratory

Not generally required for
small quantities in a well-
ventilated area.[4][5][6]

If dusts are generated or
ventilation is inadequate, a
NIOSH-approved N95 (US) or
P1 (EN 143) dust mask or a

respirator may be necessary.

[4]

Physical and Chemical Properties

The following table summarizes key guantitative data for DL-Glyceraldehyde.
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Property Value

Molecular Formula C3H603 (for the non-labeled monomer)
Melting Point 138 °C / 280.4 °F (for the dimer)[7]
Intraperitoneal LD50 (rat) 2000 mg/kg|8]

Occupational Exposure Limits (OSHA PEL,
NIOSH REL, ACGIH TLV)

No data available[9]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling DL-
Glyceraldehyde-2-13C from receipt to disposal. Adherence to this workflow is crucial for
maintaining a safe laboratory environment.
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Caption: Workflow for the safe handling of DL-Glyceraldehyde-2-13C.
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Hierarchy of Controls for Exposure Management

To effectively manage potential hazards associated with DL-Glyceraldehyde-2-13C, a
hierarchy of controls should be implemented. This approach prioritizes the most effective

control measures.

Elimination
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.
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Detailed Operational and Disposal Plan
Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed, original container in a cool, dry, and well-
ventilated area.[9][10] The recommended storage temperature is often 2-8 °C.[4] Keep away
from incompatible materials such as strong oxidizing agents.[7][8]

Handling Procedures

o Ventilation: Always handle DL-Glyceraldehyde-2-13C in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[9][10]

e Avoid Dust: As DL-Glyceraldehyde is a solid, minimize the generation of dust during
handling.[4][10]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[9][10] Contaminated work clothes should be laundered
separately.[10]

e Spill Response:

o Minor Spills: For small, dry spills, carefully sweep or vacuum the material and place it in a
sealed container for disposal.[4][10] Avoid generating dust.

o Major Spills: In the event of a larger spill, evacuate the area and alert emergency
personnel.[8] Proper respiratory protection may be required for cleanup.[2] Prevent the
material from entering drains or waterways.[9][10]

Disposal Plan

e Waste Collection: Collect all waste material, including contaminated PPE and cleaning
materials, in a designated, labeled, and sealed container.[9][10]

e Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal
regulations.[5][8][9] Consult with your institution's environmental health and safety
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department for specific guidance.

o Containers: Do not reuse empty containers.[9] Dispose of them as unused product.[5]

By adhering to these safety protocols and operational plans, researchers can safely handle DL-
Glyceraldehyde-2-13C while maintaining the integrity of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DL-Glyceraldehyde-2-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583784#personal-protective-equipment-for-handling-
di-glyceraldehyde-2-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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